Cas no 5014-86-8 (Benzenamine,3-methyl-4-[2-(2-methylphenyl)diazenyl]-)

• Product Name: Benzenamine,3-methyl-4-[2-(2-methylphenyl)diazenyl]-
• CAS No: 5014-86-8
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 372694
• PubChem ID: 78713
• Update Time: 2025-04-19

Benzenamine,3-methyl-4-[2-(2-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methyl-4-[2-(2-methylphenyl)diazenyl]-
• 3-methyl-4-[(2-methylphenyl)diazenyl]aniline
• 4-(o-tolylazo)-m-toluidine
• 3-methyl-4-[(E)-(2-methylphenyl)diazenyl]aniline
• 4-amino-2,2-dimethylazobenzene
• DTXSID001039076
• EINECS 225-693-9
• 5014-86-8
• m-Toluidine, 4-(o-tolylazo)-
• NS00046420
• SCHEMBL9319051
• CHEMBL81956
• Benzenamine, 3-methyl-4-[2-(2-methylphenyl)diazenyl]-

• Inchi： 1S/C14H15N3/c1-10-5-3-4-6-13(10)16-17-14-8-7-12(15)9-11(14)2/h3-9H,15H2,1-2H3/b17-16+
• InChI Key： KDDUERRSHIDEPP-WUKNDPDISA-N
• SMILES： N(/C1C=CC(=CC=1C)N)=N\C1C=CC=CC=1C

Computed Properties

• Exact Mass: 330.18466
• Monoisotopic Mass: 225.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.09
• Boiling Point: 406.5°Cat760mmHg
• Flash Point: 199.7°C
• Refractive Index: 1.593
• PSA: 48.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes